2-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(propan-2-yl)acetamide

• Molecular Formula: C22H23N3O5
• Molecular Weight: 409.4 g/mol
• IUPAC Name: 2-(9,10-dimethoxy-5,11-dioxo-6aH-isoindolo[2,1-a]quinazolin-6-yl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C22H23N3O5/c1-12(2)23-17(26)11-24-20-14-9-10-16(29-3)19(30-4)18(14)22(28)25(20)15-8-6-5-7-13(15)21(24)27/h5-10,12,20H,11H2,1-4H3,(H,23,26)
• InChI Key: MWNSIPDGFUSUSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CN1C2C3=C(C(=C(C=C3)OC)OC)C(=O)N2C4=CC=CC=C4C1=O

Description

This compound features a complex polycyclic scaffold combining isoindolo[2,1-a]quinazoline and acetamide moieties. The core structure includes two methoxy groups at positions 9 and 10, two ketone groups at positions 5 and 11, and an N-isopropyl acetamide side chain at position 4. The isoindoloquinazoline system confers rigidity, while the acetamide substituent may influence solubility and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(propan-2-yl)acetamide typically involves multi-step organic reactions. The starting materials and intermediates are carefully selected to ensure the desired product is obtained with high purity and yield. Common synthetic routes may include:

Formation of the Isoindoloquinazoline Core: This step involves the cyclization of appropriate precursors under controlled conditions to form the isoindoloquinazoline core.

Functional Group Modifications:

Industrial Production Methods

Industrial production of this compound would require optimization of the synthetic route to ensure scalability, cost-effectiveness, and environmental sustainability. This may involve the use of continuous flow reactors, green chemistry principles, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(propan-2-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Substitution: Substitution reactions can replace certain functional groups with others, potentially altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts to facilitate substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while reduction may result in the formation of more saturated derivatives.

Scientific Research Applications

Biological Activities

Research indicates that compounds similar to 2-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(propan-2-yl)acetamide exhibit a range of biological activities:

• Anticancer Activity : Studies have shown that related compounds demonstrate significant cytotoxicity against various cancer cell lines. For instance, compounds featuring isoindoloquinazoline derivatives have been tested for their efficacy against colon cancer, melanoma, and ovarian cancer cells with promising results .
• Antimicrobial Properties : Some derivatives have shown potential as antimicrobial agents, indicating their utility in treating infections .

Case Studies

• Cytotoxicity Evaluation : A series of substituted isoindoloquinazolines were evaluated for cytotoxicity against a panel of 60 cancer cell lines by the National Cancer Institute (NCI). Among these, certain derivatives exhibited GI50 values indicating potent anticancer activity .
• Structure-Activity Relationship (SAR) : Investigations into the structure-activity relationships of isoindoloquinazoline derivatives revealed that modifications at specific positions can enhance biological activity. For example, the introduction of different substituents on the isoindoloquinazoline core was correlated with increased cytotoxic effects .

Therapeutic Potential

The unique structural attributes and demonstrated biological activities suggest several therapeutic applications for this compound:

• Cancer Therapy : Given its promising anticancer properties, further development could lead to novel treatments for various malignancies.
• Infection Control : Its antimicrobial potential opens avenues for research into new antibiotics or antifungal agents.

Mechanism of Action

The mechanism of action of 2-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(propan-2-yl)acetamide involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, such as enzyme inhibition, modulation of signaling pathways, or binding to specific receptors. The exact mechanism depends on the context of its use and the specific biological system being studied.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Differences

The compound’s distinguishing feature is its N-isopropyl acetamide group. Comparatively:

• 3-(9,10-Dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(propan-2-yl)propanamide (PubChem, ): Differs in chain length (propanamide vs. acetamide) and substitution position (3- vs.
• 2-[9,10-Dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl]-N-(1-methyl-1H-pyrazol-4-yl)acetamide (ChemDiv, ): Replaces isopropyl with a 1-methylpyrazole group, introducing aromaticity and possible π-π stacking interactions.

Pharmacological Implications

• Analgesic Activity: Compounds with quinazoline-isoindole cores (e.g., ’s pyrazole and thiazole derivatives) showed moderate to strong analgesic effects in rodent models.
• Kinase Inhibition : Pyrazole-containing analogs () are often designed for kinase inhibition due to their ATP-binding pocket compatibility. The isopropyl group’s steric bulk might reduce kinase affinity but improve selectivity for specific isoforms .

Data Table: Comparative Analysis of Structural Analogs

Compound Name	Substituent (Position 6)	Molecular Weight*	Key Functional Groups	Reported Activity
Target Compound	N-Isopropyl acetamide (2-)	~495.5 g/mol	Methoxy, ketone, acetamide	Not reported
3-(9,10-Dimethoxy…propanamide ()	N-Isopropyl propanamide (3-)	~509.5 g/mol	Methoxy, ketone, propanamide	Not reported
2-[9,10-Dimethoxy…]acetamide (1-methylpyrazole) ()	1-Methylpyrazole (2-)	~504.5 g/mol	Methoxy, ketone, pyrazole	Kinase inhibition (hypothesized)
2-(6,8-Dibromo-2-methylquinazolin-4-yloxy)-acetohydrazide ()	Hydrazide (4-)	~410.3 g/mol	Bromine, hydrazide	Analgesic (ED₅₀: 12 mg/kg)

*Molecular weights estimated based on structural formulas.

Biological Activity

The compound 2-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(propan-2-yl)acetamide represents a novel addition to the class of isoindole and quinazoline derivatives. These compounds are known for their diverse biological activities, including anticancer, antibacterial, and anti-inflammatory properties. This article aims to explore the biological activity of this specific compound through a detailed analysis of its pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{26}N_{4}O_{5}$ with a molecular weight of approximately 426.48 g/mol. The structure features multiple functional groups that are crucial for its biological activity:

Property	Value
Molecular Weight	426.48 g/mol
Molecular Formula	C23H26N4O5
LogP (octanol-water partitioning)	2.5557
Hydrogen Bond Acceptors	8
Hydrogen Bond Donors	2
Polar Surface Area	78.303 Ų

Anticancer Activity

Quinazoline derivatives have been extensively studied for their anticancer properties. Research indicates that compounds similar to 2-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(propan-2-yl)acetamide exhibit significant cytotoxicity against various cancer cell lines. For instance:

• In vitro studies reported IC50 values ranging from 0.36 to 40.90 μM against breast cancer cell lines (MDA-MB-231) for structurally related compounds .
• Molecular docking studies suggest that the compound may inhibit key enzymes involved in cancer progression, including EGFR and COX enzymes .

Antibacterial Activity

The compound has also shown promise as an antibacterial agent. Quinazoline derivatives have been linked to the inhibition of bacterial growth through mechanisms such as enzyme inhibition and disruption of bacterial cell wall synthesis. Specific findings include:

• Compounds derived from quinazoline structures have demonstrated effectiveness against both gram-positive and gram-negative bacteria .

Structure-Activity Relationship (SAR)

The biological activity of quinazoline derivatives is significantly influenced by their structural components. Notably:

• Methoxy Groups : The presence of methoxy substituents enhances lipophilicity and cellular uptake.
• Dioxo Functionality : The dioxo group contributes to increased reactivity towards biological targets.
• Acetamide Moiety : Variations in the acetamide substituent can modulate potency and selectivity against specific biological targets .

Case Study 1: Anticancer Screening

A study conducted on a series of quinazoline-based hybrids revealed that modifications at the acetamide position significantly affected anticancer activity. One hybrid compound exhibited an IC50 value significantly lower than standard chemotherapeutics, indicating superior efficacy against cancer cells .

Case Study 2: Antibacterial Efficacy

Another investigation assessed the antibacterial properties of various quinazoline derivatives against resistant strains of bacteria. The results indicated that certain structural modifications led to enhanced antibacterial activity compared to traditional antibiotics .

Q & A

Basic Research Questions

Q. What are the key challenges in synthesizing 2-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(propan-2-yl)acetamide, and how can they be mitigated?

• Methodological Answer : Direct alkylation of the isoindoloquinazolinone core with chloroacetic acid often fails due to competing hydrolysis or ring cleavage . Instead, use a two-step approach: (i) synthesize acetate esters (e.g., via nucleophilic substitution under anhydrous conditions), followed by (ii) alkaline hydrolysis to yield the desired acetamide. Monitor reactions via TLC and HPLC to detect intermediates like 2-((2-(1H-tetrazol-5-yl)phenyl)amino)acetic acid, a common byproduct of quinazoline cleavage .

Q. Which spectroscopic techniques are most effective for structural confirmation of this compound?

• Methodological Answer : Combine ¹H/¹³C NMR to resolve methoxy (δ ~3.8–4.0 ppm), carbonyl (δ ~165–175 ppm), and isopropyl acetamide (δ ~1.2–1.4 ppm for CH(CH₃)₂) groups. IR spectroscopy confirms amide C=O stretches (~1650 cm⁻¹) and quinazoline-dione C=O (~1700 cm⁻¹). High-resolution mass spectrometry (HRMS) validates molecular weight (e.g., [M+H]⁺ expected for C₂₄H₂₄N₄O₆). Cross-reference with X-ray crystallography if crystalline derivatives are obtainable .

Advanced Research Questions

Q. How can researchers analyze and mitigate byproduct formation during alkylation or aminolysis steps?

• Methodological Answer : Byproducts like ring-cleaved tetrazole derivatives (e.g., 2-((2-(1H-tetrazol-5-yl)phenyl)amino)acetic acid) arise from alkaline hydrolysis under harsh conditions . Optimize reaction pH (e.g., pH 8–9) and temperature (≤60°C). Use LC-MS to track degradation pathways and column chromatography (silica gel, ethyl acetate/hexane gradients) to isolate impurities. For persistent issues, consider protecting-group strategies (e.g., tert-butyl esters) to stabilize the quinazoline core.

Q. What experimental designs are recommended for evaluating the biological activity of this compound?

• Methodological Answer : Prioritize in vitro cytotoxicity assays (e.g., MTT against HeLa or MCF-7 cells) due to structural similarities to anthraquinone-based anticancer agents . Include dose-response curves (1–100 μM) and positive controls (e.g., doxorubicin). For mechanistic studies, use flow cytometry to assess apoptosis (Annexin V/PI staining) and Western blotting to probe caspase-3 activation. Pair with molecular docking to predict binding to DNA topoisomerase II or kinase targets.

Q. How should researchers address contradictory data in biological assays (e.g., variable IC₅₀ values across cell lines)?

• Methodological Answer : Contradictions may arise from cell-specific uptake or metabolic differences. (i) Validate compound stability in culture media via HPLC . (ii) Use isotopic labeling (³H or ¹⁴C) to quantify intracellular accumulation. (iii) Test metabolites (e.g., demethylated or hydroxylated derivatives) synthesized via controlled oxidation . (iv) Employ orthogonal assays (e.g., ATP-based viability vs. lactate dehydrogenase release) to confirm cytotoxicity.

Q. What strategies can resolve ambiguities in the compound’s regiochemistry or stereochemistry?

• Methodological Answer : For regiochemical uncertainties (e.g., methoxy vs. dione positioning), use NOESY NMR to probe spatial proximity of protons. For stereochemical centers (if present), synthesize diastereomers via chiral auxiliaries and compare optical rotation or CD spectra . Computational methods (DFT-based NMR chemical shift predictions) can corroborate experimental data .

Methodological Best Practices

• Synthetic Reproducibility : Document reaction conditions (solvent purity, inert atmosphere) meticulously, as trace moisture can hydrolyze acetamide intermediates .
• Data Validation : Cross-check spectral data with PubChem or Reaxys entries for analogous compounds (e.g., N-(9,10-dioxoanthracen-2-yl)acetamide derivatives) .
• Biological Replication : Include ≥3 biological replicates per experiment and use statistical tools (e.g., ANOVA with Tukey’s post-hoc test) to account for variability.